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Compound of Interest

Compound Name: alpha-L-glucopyranose

Cat. No.: B3052952

Safe Handling and Disposal of alpha-L-
glucopyranose

For researchers, scientists, and drug development professionals, adherence to rigorous safety
protocols is paramount for ensuring a secure laboratory environment. This document provides
essential safety, handling, and disposal information for alpha-L-glucopyranose (CAS No. 492-
66-0). While its enantiomer, alpha-D-glucose, is generally not classified as a hazardous
substance, standard laboratory precautions should be observed to minimize risk.[1] Information
for L-glucose suggests it may be harmful if swallowed and can cause skin, eye, and respiratory
irritation.[2] Therefore, a conservative approach to handling is recommended.

Personal Protective Equipment (PPE)

When handling alpha-L-glucopyranose, particularly in its powdered form, the following
personal protective equipment is essential to prevent exposure.[3][4]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3052952?utm_src=pdf-interest
https://www.benchchem.com/product/b3052952?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/en/sds/aldrich/158968?userType=undefined
https://file.medchemexpress.com/batch_PDF/HY-W010042/L-Glucose-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b3052952?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_alpha_D_glucose_d7.pdf
https://www.acsmaterial.com/blog-detail/ppe-and-safety-for-chemical-handling.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Required PPE

Specifications & Rationale

Eye and Face Protection

Safety glasses with side-

shields or goggles

Conforming to EN166 (EU) or
NIOSH (US) standards to
protect against airborne dust
particles.[3][5]

Hand Protection

Disposable nitrile gloves

Provides sufficient protection
against incidental contact.[3]
For prolonged handling,

consider double-gloving.

Body Protection

Laboratory coat

Protects skin and personal
clothing from contamination by

dust and potential spills.[3]

Respiratory Protection

N95 respirator or equivalent (if

needed)

Recommended when handling
large quantities, if dust
generation is significant, or in

poorly ventilated areas.[2][6][7]

Operational Plan: Handling and Storage

A systematic approach to handling and storage is critical for maintaining the integrity of the

compound and ensuring personnel safety.

Handling Procedures:

« Ventilation: Always handle alpha-L-glucopyranose in a well-ventilated area.[8] For

procedures that may generate dust, a chemical fume hood is recommended.

¢ Minimizing Dust: As a fine powder, care must be taken to minimize dust generation.[1][8]

Dust may be combustible under certain conditions.[1]

e Hygiene: Practice good industrial hygiene. Wash hands thoroughly with soap and water after

handling and before eating, drinking, or smoking.[9]

Storage Guidelines:
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o Container: Keep the container tightly closed to prevent contamination and moisture
absorption.[3][5]

» Conditions: Store in a cool, dry, and well-ventilated area at room temperature.[3][9]

e Incompatibilities: Store away from strong oxidizing agents, strong acids, and other
incompatible materials.[8]

Spill Management
In the event of a spill, follow these steps to ensure safe cleanup:
o Wear appropriate PPE as outlined above.

» Avoid Dust Generation: Do not use dry sweeping methods that can aerosolize the powder.[3]
[10]

o Containment: Gently sweep or vacuum the spilled material into a suitable, clearly labeled
container for disposal.[3][8]

e Cleaning: Clean the spill area with a damp cloth to remove any remaining residue.[3]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and adhere to regulations.
Treat alpha-L-glucopyranose as chemical waste.[3]

Step-by-Step Disposal Protocol:

» Waste Characterization: Determine if the waste is pure, uncontaminated alpha-L-
glucopyranose or if it has been mixed with other hazardous materials. If contaminated, the
entire mixture must be treated according to the most hazardous component.

» Containerization: Place the waste material into a compatible, leak-proof container with a
secure lid.

o Labeling: Clearly label the container with "Waste alpha-L-glucopyranose” and any other
identifiers required by your institution's Environmental Health and Safety (EHS) department.
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[3]

o Storage: Store the sealed waste container in a designated, well-ventilated chemical waste
storage area, away from incompatible materials.

» Final Disposal: Arrange for collection through your institution's EHS department or a licensed
professional waste disposal service.[9][11] Do not dispose of this chemical down the drain or
in regular trash.[11]

Physical and Chemical Properties

A summary of key quantitative data for alpha-L-glucopyranose is provided below.

Property Value

CAS Number 492-66-0

Molecular Formula CeH1206

Molecular Weight 180.16 g/mol

Appearance White to off-white solid/powder
Melting Point 153-156 °C (for L-Glucose)[2]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of alpha-L-
glucopyranose, from initial preparation to final disposal.
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Safe Handling Workflow for alpha-L-glucopyranose
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Caption: Workflow for safe handling of alpha-L-glucopyranose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling alpha-L-
glucopyranose]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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